Cas no 100135-07-7 (N-benzyl-5-oxoprolinamide)

• Product Name: N-benzyl-5-oxoprolinamide
• CAS No: 100135-07-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1125415
• PubChem ID: 3519775
• Update Time: 2025-04-20

N-benzyl-5-oxoprolinamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-oxoprolinamide
• MLS001208835
• Oprea1_691699
• 5-Oxo-pyrrolidine-2-carboxylic acid benzylamide
• N-benzyl-5-oxopyrrolidine-2-carboxamide
• 100135-07-7
• HMS1700K17
• HMS2813E11
• CHEMBL1704164
• NCGC00245442-01
• DTXSID501103648
• AKOS000663883
• AKOS022061262
• SMR000525062
• BBL020235
• STK889358
• SCHEMBL15142614

• Inchi： 1S/C12H14N2O2/c15-11-7-6-10(14-11)12(16)13-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,16)(H,14,15)
• InChI Key： MDCKMKIRZIXFCH-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(NCC2C=CC=CC=2)=O)N1

Computed Properties

• Exact Mass: 218.105528g/mol
• Monoisotopic Mass: 218.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.25g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 555.0±49.0 °C at 760 mmHg
• Flash Point: 244.6±30.0 °C
• Solubility: 30.8 [ug/mL]
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-benzyl-5-oxoprolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives